N-benzyl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-benzyl-2-[(4-methyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H16N4OS2/c1-20-15(13-8-5-9-22-13)18-19-16(20)23-11-14(21)17-10-12-6-3-2-4-7-12/h2-9H,10-11H2,1H3,(H,17,21)
• InChI Key: YSZWVZQESXVQDM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NCC2=CC=CC=C2)C3=CC=CS3
• Molecular Formula: C16H16N4OS2
• Molecular Weight: 344.5 g/mol

Description

N-benzyl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that belongs to the family of triazoles. It has been extensively studied due to its potential applications in scientific research.

Scientific Research Applications

N-benzyl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been used in a variety of scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that N-benzyl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has potent anti-cancer activity against a variety of cancer cell lines. It has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth and proliferation of cancer cells.

Mechanism of Action

The mechanism of action of N-benzyl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been shown to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects
N-benzyl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth and proliferation of cancer cells, and induce oxidative stress in cancer cells. It has also been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its potent anti-cancer activity. It has been shown to be effective against a variety of cancer cell lines. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research on N-benzyl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of research is to investigate its potential as a cancer treatment. Further studies are needed to determine its efficacy in animal models and human clinical trials. Another area of research is to investigate its potential as an anti-inflammatory and anti-oxidant agent. Additionally, further studies are needed to investigate its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of N-benzyl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of benzylamine with 4-methyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol in the presence of acetic anhydride. The reaction is carried out at room temperature for several hours, and the resulting product is purified using column chromatography. The yield of the product is typically around 70%.